Unii-Q77S2qtc0T

• CAS No.: 5318-78-5
• Molecular Formula: C26H25Cl2N7O4
• Molecular Weight: 570.4 g/mol
• IUPAC Name: 1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-2-nitrobenzene-1,4-dicarboxamide;dihydrochloride
• InChI: InChI=1S/C26H23N7O4.2ClH/c34-25(31-19-6-1-16(2-7-19)23-27-11-12-28-23)18-5-10-21(22(15-18)33(36)37)26(35)32-20-8-3-17(4-9-20)24-29-13-14-30-24;;/h1-10,15H,11-14H2,(H,27,28)(H,29,30)(H,31,34)(H,32,35);2*1H
• InChI Key: QQYQBVHDLFJARZ-UHFFFAOYSA-N
• SMILES: C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCCN5)[N+](=O)[O-].Cl.Cl

Description

HR1917 is a polymer.

Scientific Research Applications

Translation of Basic Scientific Research into Practical Innovations

The transformation of basic scientific research into practical innovations has been a cornerstone of human progress. This process, evident from the discovery of fire to space exploration, involves the translation of scientific discoveries into technological advancements that benefit society. Educational programs, such as those developed by the National Collegiate Inventors and Innovators Alliance (NCIIA), play a crucial role in this translation. They provide training, education, and financial support to researchers, aligning with both the venture's needs and the innovator's aspirations, thus fostering the translation of research into viable and socially beneficial businesses (Giordan et al., 2011).

Collaborative Working Environments for Large Scale Environmental Models

In the realm of large scientific applications, collaborative working environments are essential for geographically dispersed scientists. These environments, facilitated by various tools and software, enable remote job submission, file transfer, and other application-centric facilities. An example is the Unified Air Pollution Model (UNI-DEM), used by different institutes in Europe. This model demonstrates the need for frameworks that support large scientific applications, allowing for continuous development and experimentation (Şahin et al., 2009).

Development of Novel Materials in Chemical Research

The electronics industry exemplifies the synergy between scientific discovery and technological development. Discoveries in new semiconducting materials have led to significant advancements, from vacuum tubes to modern chips. This progression highlights the role of scientific research in the development of novel materials and technologies (Cushing et al., 2004).

Accelerating Transformation of Scientific Achievements into Industrial Applications

Universities are key players in transforming scientific achievements into industrial applications. They are seen as the mainstay of national basic research and important groups for application study and high-tech industrialization. Universities should respond to national and local government calls, leveraging their talent and achievements to contribute to national economic construction and efficiently develop scientific and technological industries (Xian-guo, 2004).